Cas no 2137987-74-5 (2-{3-[(Methylamino)oxy]oxetan-3-yl}acetic acid)

• Product Name: 2-{3-[(Methylamino)oxy]oxetan-3-yl}acetic acid
• CAS No: 2137987-74-5
• MF: C₆H₁₁NO₄
• MW: 161.155842065811
• CID: 6333062
• PubChem ID: 165718379
• Update Time: 2025-11-01

2-{3-[(Methylamino)oxy]oxetan-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2137987-74-5
• 2-{3-[(methylamino)oxy]oxetan-3-yl}acetic acid
• EN300-705056
• 2-{3-[(Methylamino)oxy]oxetan-3-yl}acetic acid

• Inchi： 1S/C6H11NO4/c1-7-11-6(2-5(8)9)3-10-4-6/h7H,2-4H2,1H3,(H,8,9)
• InChI Key： FFHQHIRFEMHICV-UHFFFAOYSA-N
• SMILES： O1CC(CC(=O)O)(C1)ONC

Computed Properties

• Exact Mass: 161.06880783g/mol
• Monoisotopic Mass: 161.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 67.8Ų

Additional information on 2-{3-[(Methylamino)oxy]oxetan-3-yl}acetic acid

Professional Introduction to 2-{3-[(Methylamino)oxy]oxetan-3-yl}acetic Acid (CAS No. 2137987-74-5)

2-{3-[(Methylamino)oxy]oxetan-3-yl}acetic acid, identified by the CAS number 2137987-74-5, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a unique oxetane ring structure, has garnered attention due to its potential applications in drug development and biochemical studies. The presence of both an acetic acid moiety and a methylamino group provides a versatile scaffold for further chemical modifications, making it a valuable candidate for synthetic chemistry and medicinal chemistry investigations.

The oxetane ring in 2-{3-[(Methylamino)oxy]oxetan-3-yl}acetic acid is a strained three-membered heterocyclic ring that can undergo various chemical reactions, including ring-opening reactions, which are often exploited in the synthesis of more complex molecules. This structural feature makes the compound particularly useful in the design of novel bioactive compounds. The compound's acetic acid group also serves as a potential site for further functionalization, allowing for the attachment of various pharmacophores or biomolecules.

In recent years, there has been growing interest in oxetane-based compounds due to their unique chemical properties and biological activities. Research has shown that oxetane derivatives can exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of functional groups in 2-{3-[(Methylamino)oxy]oxetan-3-yl}acetic acid suggests that it may have similar therapeutic potential. For instance, the methylamino group can interact with biological targets through hydrogen bonding or ionic interactions, while the acetic acid moiety can be modified to enhance solubility or metabolic stability.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The oxetane ring can be opened under controlled conditions to introduce new functional groups at specific positions, allowing chemists to tailor the properties of the resulting compounds. This flexibility is particularly valuable in drug discovery, where precise control over molecular structure is essential for achieving desired biological activity. Furthermore, the acetic acid group provides a ready point for further derivatization, enabling the creation of a diverse library of oxetane-based derivatives.

The synthesis of 2-{3-[(Methylamino)oxy]oxetan-3-yl}acetic acid presents an interesting challenge due to the need to maintain the integrity of the oxetane ring during functionalization. However, recent advances in synthetic methodologies have made it possible to achieve this with increasing efficiency and selectivity. Techniques such as transition metal-catalyzed reactions and enzymatic transformations have been particularly useful in constructing complex oxetane derivatives while minimizing unwanted side reactions.

In addition to its synthetic utility, 2-{3-[(Methylamino)oxy]oxetan-3-yl}acetic acid has shown promise in preclinical studies as a potential lead compound for drug development. Initial investigations have revealed that it can interact with various biological targets, suggesting multiple avenues for therapeutic intervention. For example, studies have indicated that oxetane derivatives may inhibit certain enzymes involved in inflammatory pathways, making them candidates for treating chronic inflammatory diseases. Additionally, their ability to cross cell membranes efficiently suggests potential applications in drug delivery systems.

The structural features of this compound also make it an attractive candidate for use in materials science applications beyond pharmaceuticals. Oxetane-based polymers and coatings are known for their unique mechanical properties and biodegradability, which could be leveraged in various industrial applications. By incorporating functional groups like the acetic acid moiety into these materials, researchers can fine-tune their properties for specific uses, such as wound healing dressings or biodegradable packaging.

The future direction of research on 2-{3-[(Methylamino)oxy]oxetan-3-yl}acetic acid is likely to focus on expanding its chemical space through further derivatization and exploring its biological activities in greater detail. Advances in computational chemistry and high-throughput screening techniques will enable researchers to rapidly identify new analogs with enhanced potency and selectivity. Additionally, collaborations between synthetic chemists and biologists will be crucial in translating laboratory findings into tangible therapeutic benefits.

In conclusion, 2-{3-[(Methylamino)oxy]oxetan-3-yl}acetic acid (CAS No. 2137987-74-5) represents a promising compound with diverse applications in pharmaceuticals and materials science. Its unique structural features offer opportunities for innovative chemical synthesis and biological exploration. As research continues to uncover new possibilities for this molecule, it is likely to play an increasingly important role in addressing some of the most pressing challenges in modern medicine and materials science.